Cas no 2564467-16-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2564467-16-7
• MF: C₃₂H₄₈Cl₂FN₅O₅S
• MW: 704.7
• CID: 5519325
• PubChem ID: 154828702
• Update Time: 2025-07-03

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• AKOS040755159
• VH 101 phenol-alkylC6-amine (dihydrochloride)
• HY-139334
• G89767
• CS-0198487
• 2564467-16-7
• (2S,4R)-N-[[2-(6-Aminohexoxy)-4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]-1-[(2S)-2-[(1-fluorocyclopropanecarbonyl)amino]-3,3-dimethylbutanoyl]-4-hydroxypyrrolidine-2-carboxamide;dihydrochloride
• VH 101 PHENOL-ALKYLC6-AMINE DIHYDROCHLORIDE
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C32H46FN5O5S.ClH/c1-20-26(44-19-36-20)21-9-10-22(25(15-21)43-14-8-6-5-7-13-34)17-35-28(40)24-16-23(39)18-38(24)29(41)27(31(2,3)4)37-30(42)32(33)11-12-32;/h9-10,15,19,23-24,27,39H,5-8,11-14,16-18,34H2,1-4H3,(H,35,40)(H,37,42);1H/t23-,24+,27-;/m1./s1
• InChI Key： YGCXVVDEBRTYHI-QVRKWNSCSA-N
• SMILES： C(N1C[C@H](O)C[C@H]1C(=O)NCC1C=CC(C2=C(N=CS2)C)=CC=1OCCCCCCN)(=O)[C@H](C(C)(C)C)NC(C1(CC1)F)=O.Cl

Computed Properties

• Exact Mass: 703.2737244g/mol
• Monoisotopic Mass: 703.2737244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 15
• Complexity: 995
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Comprehensive Overview of CAS No 2564467-16-7 and Its Potential Applications in Modern Research

The compound identified by CAS No 2564467-16-7, currently labeled as INDEX NAME NOT YET ASSIGNED, has garnered significant attention in the scientific and industrial communities due to its unique chemical properties and potential applications. As researchers continue to explore its characteristics, this compound is increasingly being linked to advancements in material science, pharmaceutical development, and sustainable technologies. Its unassigned index name underscores the novelty of this substance, making it a focal point for cutting-edge research.

One of the most intriguing aspects of CAS No 2564467-16-7 is its structural versatility, which allows it to be tailored for specific functions. Recent studies suggest that this compound could play a pivotal role in the development of high-performance polymers and advanced coatings, addressing growing demand for durable and eco-friendly materials. The lack of an assigned INDEX NAME further highlights its emerging status, prompting researchers to investigate its full potential.

In the context of drug discovery, CAS No 2564467-16-7 has shown promise as a scaffold for novel therapeutic agents. Its molecular framework offers opportunities for modifications that could lead to breakthroughs in treating chronic diseases or rare genetic disorders. The scientific community is particularly interested in its potential to address unmet medical needs, aligning with global trends toward personalized medicine and precision healthcare.

From an industrial perspective, the compound's thermal stability and reactivity make it a candidate for green chemistry applications. As sustainability becomes a top priority across sectors, CAS No 2564467-16-7 could contribute to reducing environmental footprints in manufacturing processes. Its potential use in renewable energy systems or biodegradable materials aligns with the United Nations' Sustainable Development Goals (SDGs), particularly those related to responsible consumption and climate action.

The absence of an assigned INDEX NAME for this compound reflects the dynamic nature of chemical research, where new substances are constantly being characterized. Researchers utilizing artificial intelligence and machine learning tools are accelerating the discovery of applications for CAS No 2564467-16-7, demonstrating how digital transformation is revolutionizing material science. This intersection of chemistry and technology represents one of the most exciting frontiers in modern research.

Quality control and analytical methods for CAS No 2564467-16-7 are currently under development, with advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy being employed to ensure purity and consistency. These efforts are crucial for establishing standardized protocols that will facilitate broader adoption across industries while maintaining rigorous safety standards.

As interest in CAS No 2564467-16-7 grows, patent activity surrounding its applications has increased significantly. Legal experts note that intellectual property protection will play a key role in determining how quickly this compound can be commercialized. The current INDEX NAME NOT YET ASSIGNED status adds an additional layer of complexity to patent filings, requiring specialized expertise in chemical nomenclature and regulatory affairs.

Looking ahead, the trajectory of CAS No 2564467-16-7 research appears promising, with potential applications spanning multiple sectors. As more data becomes available and its INDEX NAME is formally established, we can expect to see accelerated development of products and technologies leveraging this versatile compound. Its story exemplifies how unidentified chemical entities can evolve into valuable resources that address some of society's most pressing challenges.